4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine

• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-5-yloxymethyl)-6-piperidin-1-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C16H19N5O3/c17-15-18-14(19-16(20-15)21-6-2-1-3-7-21)9-22-11-4-5-12-13(8-11)24-10-23-12/h4-5,8H,1-3,6-7,9-10H2,(H2,17,18,19,20)
• InChI Key: OBBVGBBMHQFSIM-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=NC(=NC(=N2)COC3=CC4=C(C=C3)OCO4)N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)N)COC3=CC4=C(C=C3)OCO4

Description

4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine, also known as BMTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BMTA is a member of the triazine family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine works by binding to the dopamine transporter and inhibiting the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have a variety of effects on neuronal activity and behavior.
Biochemical and Physiological Effects
4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine has been shown to have a variety of biochemical and physiological effects, including an increase in locomotor activity, changes in the firing rate of dopamine neurons, and alterations in dopamine release in the brain. 4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine has also been shown to have potential applications in the treatment of Parkinson's disease, as it can increase dopamine levels in the brain and alleviate some of the symptoms of the disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying dopamine transport and release in the brain. However, one limitation of using 4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine, including the development of new and more efficient synthesis methods, the study of its effects on other neurotransmitters, and the development of new applications for its use in scientific research. Additionally, further research is needed to fully understand the potential advantages and limitations of using 4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine in lab experiments and its potential applications in the treatment of neurological disorders.

Synthesis Methods

4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine can be synthesized using a variety of methods, including the reaction of piperidine with 4-chloro-6-(1,3-benzodioxol-5-yl)pyrimidine followed by treatment with sodium azide. Other methods include the reaction of piperidine with 4,6-dichloropyrimidine followed by treatment with sodium hydroxide and the reaction of 1,3,5-triazine-2,4,6-triamine with 5-bromo-2-hydroxybenzaldehyde.

Scientific Research Applications

4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. 4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine has been shown to have a high affinity for the dopamine transporter, which makes it a potential tool for studying dopamine transport and release in the brain. 4-[(1,3-Benzodioxol-5-yloxy)methyl]-6-piperidino-1,3,5-triazin-2-amine has also been shown to have potential applications in the study of other neurotransmitters, including norepinephrine and serotonin.